Nitromethane

• CAS No.: 75-52-5
• Product Name: Nitromethane
• Molecular Formula: CH3NO2
• Molecular Weight: 61.04 g/mol
• IUPAC Name: nitromethane
• Standard InChI: InChI=1S/CH3NO2/c1-2(3)4/h1H3
• Standard InChIKey: LYGJENNIWJXYER-UHFFFAOYSA-N
• SMILES: C[N+](=O)[O-]
• Canonical SMILES: C[N+](=O)[O-]
• Boiling Point: 214.2 °F at 760 mm Hg (NTP, 1992); 101.1 °C; 101 °C; 214°F
• Colorform: Colorless liquid; Oily liquid
• Density: 1.139 at 68 °F (USCG, 1999); 1.1371 g/cu cm at 20 °C; Relative density (water = 1): 1.14; 1.139; 1.14
• Flash Point: 95 °F (NTP, 1992); 95 °F (35 °C) (Closed Cup); 36 °C (97 °F) (Closed cup); 35 °C c.c.; 95°F
• Melting Point: -20 °F (NTP, 1992); -28.5 °C; -28.7 °C; -29 °C; -20°F
• Physical Description: Nitromethane appears as a colorless oily liquid. Flash point 95°F. May violently decompose if intensely heated when contaminated. Denser than water and slightly soluble in water. Hence sinks in water. Vapors are heavier than air. Moderately toxic. Produces toxic oxides of nitrogen during combustion.; Liquid; COLOURLESS VISCOUS LIQUID WITH CHARACTERISTIC ODOUR.; Colorless, oily liquid with a disagreeable odor.
• Description: Nitromethane is a colorless, oily, highly flammable liquid with a strong, disagreeable odor that emits toxic fumes of nitrogen oxides upon decomposition. Nitromethane is used to make industrial antimicrobials and pharmaceuticals, and is also used as a soil fumigant and as a fuel in race car engines. Exposure to nitromethane irritates the skin and affects the central nervous system causing nausea, dizziness and narcosis. This substance is reasonably anticipated to be a human carcinogen. (NCI05); Nitromethane appears as a colorless oily liquid. Flash point 95°F. May violently decompose if intensely heated when contaminated. Denser than water and slightly soluble in water. Hence sinks in water. Vapors are heavier than air. Moderately toxic. Produces toxic oxides of nitrogen during combustion.; Nitromethane is a primary nitroalkane that is methane in which one of the hydrogens is replace by a nitro group. A polar solvent (b.p. 101 ℃), it is an important starting material in organic synthesis. It is also used as a fuel for rockets and radio-controlled models. It has a role as an EC 4.3.1.3 (histidine ammonia-lyase) inhibitor, a polar aprotic solvent and an explosive. It is a primary nitroalkane and a volatile organic compound.
• Shelf Life: Stable under recommended storage conditions.
• Solubility: greater than or equal to 100 mg/mL at 68° F (NTP, 1992); 1.82 M; In water, 1.11X10+5 mg/L at 25 °C; Soluble in ethanol, ethyl ether, acetone, carbon tetrachloride, and alkali; 10%
• Synonyms: NM; NSC 428; Nitrocarbol
• Vapor Density: 2.11 (NTP, 1992) (Relative to Air); 2.11 (Air = 1); Relative vapor density (air = 1): 2.1; 2.11
• Vapor Pressure: 27.8 mm Hg at 68 °F (NTP, 1992); 35.84 mmHg; 3.58X10+1 mm Hg at 25 °C; Vapor pressure, kPa at 20 °C: 3.7; 27.8 mmHg; 28 mmHg
• PubChem Compound: 6375
• Last Modified: Nov 11 2021